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Compound of Interest

Compound Name:
Methyl 3-chloro-4-

methoxybenzoate

Cat. No.: B182470 Get Quote

An In-depth Technical Guide to Methyl 3-chloro-4-methoxybenzoate

This technical guide provides a comprehensive overview of the molecular structure, weight,

and other key chemical properties of Methyl 3-chloro-4-methoxybenzoate, tailored for

researchers, scientists, and professionals in drug development.

Molecular Properties and Structure
Methyl 3-chloro-4-methoxybenzoate is an organic compound with the chemical formula

C9H9ClO3.[1][2] It is also known by other names such as Benzoic acid, 3-chloro-4-methoxy-,

methyl ester, and methyl 3-chloro-p-anisate.[2]

Quantitative Data Summary
The key quantitative properties of Methyl 3-chloro-4-methoxybenzoate are summarized in

the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C9H9ClO3 [1][2]

Molecular Weight 200.62 g/mol [2]

Monoisotopic Mass 200.02402 Da [1]

CAS Number 37908-98-8 [2]
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Molecular Structure Visualization
The two-dimensional chemical structure of Methyl 3-chloro-4-methoxybenzoate is depicted in

the diagram below. This visualization illustrates the arrangement of atoms and the covalent

bonds between them.

Molecular structure of Methyl 3-chloro-4-methoxybenzoate.

Experimental Protocols
Detailed experimental protocols for the synthesis of Methyl 3-chloro-4-methoxybenzoate are

not readily available in public literature. However, a general synthetic approach can be inferred

from the synthesis of structurally related compounds. One plausible method involves the

esterification of 3-chloro-4-methoxybenzoic acid with methanol in the presence of an acid

catalyst.

A representative procedure for a related compound, methyl 3-chloro-4-hydroxy-5-

methoxybenzoate, involves the reaction of the corresponding alcohol substrate with methanol

in the presence of a catalyst like potassium carbonate at an elevated temperature (e.g., 55°C)

for an extended period (e.g., 24 hours).[3] After the reaction is complete, the mixture is cooled,
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and the catalyst is filtered off.[3] The solvent is then removed under vacuum, and the resulting

ester is purified using column chromatography.[3] Product verification is typically performed

using GC-MS and NMR spectroscopy.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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